Cas no 1359856-49-7 (3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid)

• Product Name: 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid
• CAS No: 1359856-49-7
• MF: C₁₀H₁₀BClO₄
• MW: 240.448002338409
• CID: 5892416
• PubChem ID: 57393355
• Update Time: 2025-10-17

3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole-7-propanoic acid, 5-chloro-1,3-dihydro-1-hydroxy-
• 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid
• 3-(5-Chloro-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-7-yl)propanoicacid
• EN300-1603698
• 1359856-49-7
• 3-(5-Chloro-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-7-yl)propanoic acid
• CHEMBL1947217

• Inchi： 1S/C10H10BClO4/c12-8-3-6(1-2-9(13)14)10-7(4-8)5-16-11(10)15/h3-4,15H,1-2,5H2,(H,13,14)
• InChI Key： KHUBUGXBMAJPNY-UHFFFAOYSA-N
• SMILES： B1(O)C2=C(CCC(O)=O)C=C(Cl)C=C2CO1

Computed Properties

• Exact Mass: 240.0360667g/mol
• Monoisotopic Mass: 240.0360667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 427.2±55.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)

Additional information on 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid

Recent Advances in the Study of 3-(5-Chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic Acid (CAS: 1359856-49-7)

The compound 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid (CAS: 1359856-49-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This benzoxaborole derivative is part of a growing class of boron-containing compounds that exhibit promising biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in drug development.

One of the key areas of research has been the compound's role as a potent inhibitor of bacterial leucyl-tRNA synthetase (LeuRS), an essential enzyme in protein synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid exhibits strong inhibitory activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to form stable complexes with the LeuRS enzyme, disrupting bacterial protein synthesis and leading to cell death.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in treating fungal infections. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid shows significant activity against Candida albicans and other pathogenic fungi. The study attributed this activity to the compound's ability to interfere with fungal cell wall biosynthesis, a mechanism distinct from existing antifungal drugs. This finding suggests potential for developing novel antifungal therapies with reduced risk of resistance.

Another promising avenue of research involves the compound's anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in early 2024 demonstrated that 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid can modulate inflammatory pathways by inhibiting key enzymes in the arachidonic acid cascade. The compound showed significant reduction in pro-inflammatory cytokine production in animal models of inflammation, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a chemical perspective, recent work has focused on optimizing the compound's physicochemical properties to improve its drug-like characteristics. A 2023 structure-activity relationship (SAR) study published in European Journal of Medicinal Chemistry explored various derivatives of 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid, identifying key structural features essential for maintaining biological activity while improving metabolic stability and bioavailability. These findings provide valuable insights for future drug design efforts.

Looking forward, the unique properties of 3-(5-chloro-1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)propanoic acid continue to make it a compelling subject for further research. Current efforts are focused on advancing the compound through preclinical development, with particular attention to pharmacokinetic optimization and toxicological profiling. The growing body of evidence supporting its diverse biological activities positions this compound as a promising candidate for multiple therapeutic applications in infectious diseases and inflammatory disorders.